Cas no 117193-18-7 (9,19-Cycloergost-20-en-3-ol,4,14-dimethyl-, (3b,4a,5a,24R)- (9CI))

• Product Name: 9,19-Cycloergost-20-en-3-ol,4,14-dimethyl-, (3b,4a,5a,24R)- (9CI)
• CAS No: 117193-18-7
• MF: C₃₀H₅₀O
• MW: 426.717409610748
• CID: 184443
• Update Time: 2024-03-01

9,19-Cycloergost-20-en-3-ol,4,14-dimethyl-, (3b,4a,5a,24R)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 9,19-Cycloergost-20-en-3-ol,4,14-dimethyl-, (3b,4a,5a,24R)- (9CI)
• (+)-Cycloeuphordenol
• 1H,19H-Cyclopropa[9,10]cyclopenta[a]phenanthrene,9,19-cycloergost-20-en-3-ol deriv.
• Cycloeuphordenol
• 9,19-Cycloergost-20-en-3-ol, 4,14-dimethyl-, (3β,4α,5α,24R)-

• Inchi： 1S/C30H50O/c1-19(2)20(3)8-9-21(4)23-12-14-28(7)26-11-10-24-22(5)25(31)13-15-29(24)18-30(26,29)17-16-27(23,28)6/h19-20,22-26,31H,4,8-18H2,1-3,5-7H3/t20-,22+,23-,24+,25+,26+,27-,28+,29-,30?/m1/s1
• InChI Key： MDXMAOTXMIYWSS-CGZNCNFCSA-N
• SMILES： [C@@H]1(O)[C@@H](C)[C@@]2([H])[C@]3(CC43[C@]([H])([C@@]3(C)[C@@](CC4)(C)[C@@H](C(=C)CC[C@H](C(C)C)C)CC3)CC2)CC1

Computed Properties

• Exact Mass: 272.08309

Experimental Properties

• Density: 1.00±0.1 g/cm3(Predicted)
• Boiling Point: 509.2±19.0 °C(Predicted)
• PSA: 52.54
• pka: 15.11±0.70(Predicted)